4-(6-{4-[(2-bromophenyl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine

• IUPAC Name: 4-[6-[4-[(2-bromophenyl)methyl]piperazin-1-yl]pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C19H24BrN5O/c20-17-4-2-1-3-16(17)14-23-5-7-24(8-6-23)18-13-19(22-15-21-18)25-9-11-26-12-10-25/h1-4,13,15H,5-12,14H2
• InChI Key: RTIUWKJGKTZPRY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2Br)C3=CC(=NC=N3)N4CCOCC4
• Molecular Formula: C19H24BrN5O
• Molecular Weight: 418.3 g/mol

Description

Piperazine is a common structural motif found in agrochemicals and pharmaceuticals, in part due to its ability to positively modulate the pharmacokinetic properties of a drug substance. The incorporation of this heterocycle into biologically active compounds can be accomplished through a Mannich reaction. Piperazine can be found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs.

Synthesis Analysis

The synthesis of similar compounds often involves a multi-step protocol. For instance, a novel compound with a piperazine moiety was obtained in good yield via a three-step protocol. The reaction with amine was carried out in 95% ethanol at room temperature for 24 hours.

Molecular Structure Analysis

The molecular structure of similar compounds is usually assigned by HRMS, IR, 1H and 13C NMR experiments. Crystallographic data and atomic coordinates can provide further insights into the molecular structure.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve the formation of complex sheets through multiple hydrogen bonds.

Mechanism of Action

Target of Action

It’s worth noting that piperazine, a structural motif found in this compound, is commonly found in pharmaceuticals and can positively modulate the pharmacokinetic properties of a drug substance . Piperazine can be found in biologically active compounds for a variety of disease states .

Mode of Action

The incorporation of the piperazine heterocycle into biologically active compounds can be accomplished through a mannich reaction . This suggests that the compound may interact with its targets through a similar mechanism.

Biochemical Pathways

Piperazine derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that the compound may affect multiple biochemical pathways.

Pharmacokinetics

It’s known that piperazine, a component of this compound, can positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

Piperazine derivatives have been found to possess various biological activities , suggesting that the compound may have multiple effects at the molecular and cellular level.

Action Environment

It’s known that the pharmacokinetic properties of piperazine, a component of this compound, can be modulated , suggesting that environmental factors may influence its action.